
Momelotinib cost-effectiveness analysis JAK
inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Momelotinib

CAS No.: 1056634-68-4

Cat. No.: S001626

Get Quote

Summary of Momelotinib Cost-Effectiveness Analyses

Analysis Setting /
Population

Comparator Key Economic Findings Clinical Basis & Notes

Canada (JAK-
inhibitor naive &

experienced
patients with

anemia) [1] [2]

Ruxolitinib or
Best Available

Therapy (BAT)

Cost-saving: CAD
$82,551 less in total costs.

More effective: 0.058
incremental LYs; 0.043

incremental QALYs.

Patients spent more time in
the transfusion-independent
(TI) state (1.36 LYs vs. 1.15).
Model based on SIMPLIFY-1 &

SIMPLIFY-2 trials [1].

Canada (JAK-

inhibitor naive
patients) [3]

Ruxolitinib More costly, more
effective: ICER of
$245,628 per QALY vs.

ruxolitinib.

A price reduction of ~27% was

needed for momelotinib to be
cost-effective at a $50,000 per

QALY threshold [3].

Canada (JAK-

inhibitor
experienced

patients) [3]

BAT More costly, more
effective: Incremental
costs: $30,087;

incremental QALYs: 0.092.

United States
(Projected cost

Ruxolitinib (in

naive) or BAT (in

Projected cost and time
savings vs. comparators,

Analysis based on reduced

transfusion needs in the 24-
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Analysis Setting /
Population

Comparator Key Economic Findings Clinical Basis & Notes

burden analysis) [4] experienced) primarily in transfusion-
dependent patients.

week SIMPLIFY-1 &
SIMPLIFY-2 trials [4].

Key Clinical Trial Data and Methodologies

The economic models are primarily built on data from two pivotal Phase 3 clinical trials. The core outcomes

and definitions used in these trials are crucial for interpreting the cost-effectiveness results.

SIMPLIFY-1 (NCT01969838): A double-blind trial in JAK-inhibitor naive patients, comparing

momelotinib (200 mg once daily) to ruxolitinib (20 mg twice daily) [4].
SIMPLIFY-2 (NCT02101268): An open-label trial in JAK-inhibitor experienced patients (previously

treated with ruxolitinib), comparing momelotinib (200 mg once daily) to BAT (which included
ruxolitinib for 88.5% of patients) [4].

Defined Health States in Economic Models

The Markov models used in the analyses track patients through specific health states related to their

transfusion needs, which are key drivers of costs and quality of life [3] [1]:

Transfusion Independent (TI): No red blood cell (RBC) transfusions and all hemoglobin levels ≥8

g/dL in the prior 12 weeks.
Transfusion Dependent (TD): ≥4 units of RBC transfused or a hemoglobin level <8 g/dL in the prior

8 weeks.
Transfusion Requiring (TR): Patients who do not meet the criteria for TI or TD.

Modeling Approach and Inputs

Model Structure: A Markov cohort model with a lifetime horizon (e.g., 33 years) and 4-week cycles
[3] [1].

Key Efficacy Inputs: Transition probabilities between TI, TR, and TD health states were derived
from patient-level data from the SIMPLIFY trials for the first 24 weeks, with long-term outcomes

extrapolated [3].
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Utility Inputs: Health-related quality of life (measured as utilities) was incorporated using EQ-5D-5L

data collected in the clinical trials [3].

Momelotinib's Mechanism of Action

Momelotinib's distinctive cost-effectiveness profile, particularly in patients with anemia, is linked to its

unique mechanism of action, which addresses a key unmet need in myelofibrosis treatment. The following

diagram illustrates how it targets multiple pathways.
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As shown in the diagram, momelotinib has a dual mechanism:

JAK1/JAK2 Inhibition: Like other JAK inhibitors, it targets the JAK-STAT pathway, reducing chronic
inflammation and improving splenomegaly and constitutional symptoms [5].

ACVR1 Inhibition: This unique action reduces hepcidin expression, a key regulator of iron
metabolism. Lower hepcidin increases circulating iron availability, directly addressing the iron-
restricted anemia common in myelofibrosis patients [4] [5]. This leads to higher transfusion
independence rates, a major driver of cost savings and quality of life improvements in the economic

models.

Gaps in Comparative Evidence and Future Research

The available information highlights several areas where comparative data is lacking, which is important for

a full objective comparison.

Limited Direct Comparisons: A significant gap is the lack of comparative evidence between
momelotinib and fedratinib, another JAK inhibitor used in myelofibrosis [3].
Uncertainty in Long-Term Efficacy: The long-term cost-effectiveness of momelotinib is uncertain

due to a lack of long-term comparative data. A large portion of the estimated quality-adjusted life
years in models are based on extrapolations beyond the trial period [3].

Call for Standardized Outcomes: One analysis suggests that future trials should adopt a
standardized core outcome set that includes patient-reported measures and anemia response metrics

to better facilitate comparisons between different treatments [5].

I hope this structured overview provides a solid foundation for your comparative guide. The economic value

of momelotinib appears most pronounced in myelofibrosis patients with anemia, primarily driven by its

unique ability to reduce transfusion dependence.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cost-Effectiveness Analysis of Momelotinib for the ... [ispor.org]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s001626?utm_src=pdf-body
https://www.hematologyadvisor.com/features/momelotinib-anemia-myelofibrosis/
https://www.mdpi.com/2072-6694/16/23/4067
https://www.hematologyadvisor.com/features/momelotinib-anemia-myelofibrosis/
https://www.smolecule.com/products/s001626?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK616212/
https://www.smolecule.com/products/s001626?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK616212/
https://www.hematologyadvisor.com/features/momelotinib-anemia-myelofibrosis/
https://www.smolecule.com/products/s001626?utm_src=pdf-body
https://www.smolecule.com/products/s001626?utm_src=pdf-custom-synthesis
https://www.ispor.org/heor-resources/presentations-database/presentation-cti/ispor-2025/poster-session-2/cost-effectiveness-analysis-of-momelotinib-for-the-treatment-of-adult-patients-with-myelofibrosis-and-anemia-in-canada
https://www.smolecule.com/products/s001626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Patients With MF Treated With Momelotinib Spent More ... [hematologyadvisor.com]

3. Pharmacoeconomic Review - Momelotinib (Ojjaara) - NCBI [ncbi.nlm.nih.gov]

4. Transfusion-Related Cost and Time Burden Offsets in ... [mdpi.com]

5. Momelotinib for Anemia in Myelofibrosis [hematologyadvisor.com]

To cite this document: Smolecule. [Momelotinib cost-effectiveness analysis JAK inhibitors].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b001626#momelotinib-cost-effectiveness-analysis-jak-

inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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